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Compound of Interest

Compound Name: 3,7,16-Trihydroxystigmast-5-ene

Cat. No.: B1150938

CAS Number: 289056-24-2

Abstract

This technical guide provides a comprehensive overview of 3,7,16-Trihydroxystigmast-5-ene,
a natural steroid compound with the CAS number 289056-24-2. Despite its isolation and
structural elucidation, publicly available data on the specific biological activities, experimental
protocols, and mechanisms of action of this compound are notably scarce. This document
summarizes the foundational chemical and physical properties of 3,7,16-Trihydroxystigmast-
5-ene, details its origin and the methodology of its initial isolation, and explores the potential
biological significance by examining related compounds from the Amoora genus. The guide is
intended for researchers, scientists, and professionals in drug development who are interested
in the therapeutic potential of novel natural products. Due to the limited specific data, this paper
also highlights the significant research opportunities that exist for this compound.

Introduction

3,7,16-Trihydroxystigmast-5-ene is a phytosterol, a class of steroid molecules naturally
occurring in plants. It belongs to the stigmastane family, characterized by a specific carbon
skeleton. The presence of three hydroxyl groups suggests potential for various biological
interactions and pharmacological activities. This guide aims to collate and present all available
technical information on this compound.
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Chemical and Physical Properties

A summary of the known chemical and physical properties of 3,7,16-Trihydroxystigmast-5-
ene is presented in Table 1. This data is primarily derived from its initial isolation and
characterization.

Table 1: Physicochemical Properties of 3,7,16-Trihydroxystigmast-5-ene

Property Value Source

CAS Number 289056-24-2 Chemical Abstracts Service
Molecular Formula C29H5003 Luo et al., 2001

Molecular Weight 446.71 g/mol Luo et al., 2001

Chemical Name zizz,16[3—Trihydroxystigmast— Luo et al., 2001

Class Steroid, Phytosterol General Classification

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Vendor Data
Acetate, DMSO, Acetone

Origin and Isolation
Natural Source

3,7,16-Trihydroxystigmast-5-ene was first isolated from the bark of Amoora yunnanensis (H.

L. Li) C. Y. Wu, a plant belonging to the Meliaceae family.[1] The genus Amoora is known to be
a rich source of a diverse range of secondary metabolites, including terpenoids, limonoids, and
steroids, many of which exhibit interesting biological activities.

Experimental Protocol for Isolation

The isolation of 3,7,16-Trihydroxystigmast-5-ene was described in a 2001 publication in Acta
Botanica Sinica (now the Journal of Integrative Plant Biology). The general workflow for the
isolation process is outlined below.
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Figure 1. General workflow for the isolation of 3,7,16-Trihydroxystigmast-5-ene.
Detailed Methodology (as inferred from the original publication):

o Extraction: The air-dried and powdered bark of Amoora yunnanensis was extracted with
ethanol at room temperature.

» Concentration: The ethanolic extract was concentrated under reduced pressure to yield a
crude residue.

o Chromatographic Separation: The crude extract was subjected to column chromatography
on a silica gel column.

o Elution: The column was eluted with a gradient of solvents, typically starting with a non-polar
solvent and gradually increasing the polarity.

» Fraction Collection and Analysis: Fractions were collected and monitored by techniques such
as thin-layer chromatography (TLC).

« Purification: Fractions containing the compound of interest were combined and further
purified using techniques like preparative high-performance liquid chromatography (HPLC) to
yield pure 3,7,16-Trihydroxystigmast-5-ene.

e Structure Elucidation: The structure of the isolated compound was determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (*H-
NMR, 3C-NMR, 2D-NMR) and Mass Spectrometry (MS).[1]

Biological Activity and Potential Applications

Currently, there is a significant lack of published research on the specific biological activities of
3,7,16-Trihydroxystigmast-5-ene. No quantitative data such as ICso or ECso values, nor any
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detailed mechanistic studies or involvement in signaling pathways, have been reported in the
scientific literature for this specific compound.

However, the broader context of the phytochemistry of the Amoora genus provides some
speculative avenues for future research.

Inferred Potential from the Amoora Genus

The Amoora genus is known to produce a variety of compounds with significant
pharmacological properties. A logical relationship for inferring potential activity is presented

below.
Amoora Genus
Produces Bioactive Compounds 3,7,16-Trihydroxystigmast-5-ene
I
Hypothesized Link
|
1
|
Known Activities: +
- Cytotoxic
- Anti-inflammatory Potential for Similar Activities
- Antibacterial
- Antifungal

Click to download full resolution via product page
Figure 2. Hypothesized activity based on the source genus.
Extracts and isolated compounds from various Amoora species have demonstrated:

o Cytotoxic Activity: Several compounds from this genus have been shown to be cytotoxic to
various cancer cell lines. This suggests that 3,7,16-Trihydroxystigmast-5-ene could be a
candidate for anticancer research.
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» Anti-inflammatory Activity: Anti-inflammatory properties are common among phytosterols and
other compounds from the Meliaceae family.

» Antibacterial and Antifungal Activity: The ethnobotanical use of Amoora species in traditional
medicine often relates to treating infections, and various extracts have confirmed
antimicrobial properties.

Future Research Directions

The lack of biological data for 3,7,16-Trihydroxystigmast-5-ene presents a clear opportunity
for novel research. A proposed workflow for future investigation is outlined below.
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Figure 3. Proposed workflow for future research.

Conclusion

3,7,16-Trihydroxystigmast-5-ene is a structurally characterized natural product with an
intriguing origin. However, its pharmacological profile remains largely unexplored. This
technical guide has synthesized the limited available information and highlighted the significant
knowledge gaps. The established bioactivity of related compounds from the Amoora genus
suggests that 3,7,16-Trihydroxystigmast-5-ene is a promising candidate for future research,
particularly in the areas of oncology and inflammatory diseases. Further investigation is
essential to unlock the potential therapeutic applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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